Cas no 1339654-97-5 (5-Amino-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-Amino-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1339654-97-5
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5697860
• PubChem ID: 63801125
• Update Time: 2025-05-20

5-Amino-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-propylpyrimidine-2,4(1h,3h)-dione
• SCHEMBL20359507
• EN300-804704
• 5-amino-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• AKOS013113068
• CS-0349295
• 1339654-97-5
• 5-Amino-1-propyl-1H-pyrimidine-2,4-dione
• 5-Amino-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C7H11N3O2/c1-2-3-10-4-5(8)6(11)9-7(10)12/h4H,2-3,8H2,1H3,(H,9,11,12)
• InChI Key： XWNJESATENEUSV-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=CN1CCC)N)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-Amino-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

5-Amino-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1339654-97-5): A Comprehensive Overview

5-Amino-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1339654-97-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This heterocyclic compound, featuring a pyrimidine backbone, is structurally related to nucleobases, making it a valuable intermediate in drug discovery and medicinal chemistry. Its unique properties have led to applications in the development of novel therapeutic agents, particularly in areas such as antiviral and anticancer research.

The molecular structure of 5-Amino-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione includes a propyl side chain, which enhances its lipophilicity and bioavailability. This modification is crucial for improving the compound's pharmacokinetic profile, a key consideration in modern drug design. Researchers are particularly interested in its potential as a scaffold for designing small-molecule inhibitors, given its ability to interact with various biological targets. The presence of the amino group at the 5-position further increases its reactivity, enabling diverse chemical modifications.

In recent years, the demand for 5-Amino-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has surged due to its role in developing treatments for emerging viral infections. The COVID-19 pandemic has accelerated research into nucleoside analogs, and this compound has been explored as a potential precursor for antiviral drugs. Its structural similarity to uracil derivatives makes it a candidate for RNA-targeting therapies, a hot topic in pharmaceutical innovation. Additionally, its applications in cancer research are being investigated, particularly in modulating DNA replication processes.

The synthesis of 5-Amino-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis have been employed to improve yields and reduce reaction times, addressing the growing need for efficient production methods. Analytical characterization using NMR spectroscopy and mass spectrometry ensures the purity and identity of the compound, which is critical for research and industrial applications.

From a commercial perspective, 5-Amino-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing reflects its high purity and the complexity of its synthesis. The compound is typically supplied as a white to off-white powder, soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol, facilitating its use in laboratory settings. Proper storage conditions, including protection from moisture and light, are essential to maintain its stability.

Looking ahead, the future of 5-Amino-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione appears promising, with ongoing studies exploring its potential in personalized medicine and targeted drug delivery systems. As the pharmaceutical industry continues to prioritize precision medicine, compounds like this will play a pivotal role in developing next-generation therapeutics. Researchers are also investigating its derivatives for enhanced efficacy and reduced side effects, aligning with the global trend toward safer and more effective treatments.

In conclusion, 5-Amino-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1339654-97-5) represents a versatile and valuable compound in modern chemistry and drug development. Its unique structural features and broad applicability make it a subject of ongoing research, with potential breakthroughs on the horizon. Whether you are a researcher, a pharmaceutical professional, or a chemical supplier, understanding the properties and applications of this compound is essential for staying at the forefront of scientific innovation.